Cas no 2172179-05-2 (1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-4-carboxylic acid)

• Product Name: 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-4-carboxylic acid
• CAS No: 2172179-05-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6206787
• PubChem ID: 165723257
• Update Time: 2025-10-29

1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-4-carboxylic acid
• 1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-2-methylpiperidine-4-carboxylic acid
• 2172179-05-2
• EN300-1497533

• Inchi： 1S/C28H34N2O5/c1-3-19(15-26(31)30-13-12-20(27(32)33)14-18(30)2)16-29-28(34)35-17-25-23-10-6-4-8-21(23)22-9-5-7-11-24(22)25/h4-11,18-20,25H,3,12-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： KGFLUEKVGXNDRZ-UHFFFAOYSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)N1CCC(C(=O)O)CC1C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-4-carboxylic acid

Introduction to 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-4-carboxylic acid (CAS No. 2172179-05-2)

1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-4-carboxylic acid, identified by its CAS number 2172179-05-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules designed to exhibit unique biochemical properties, making it a valuable tool for studying various biological pathways and potential therapeutic applications.

The molecular structure of 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-4-carboxylic acid is characterized by its complex arrangement of functional groups. The presence of a fluoren-9-ylmethyl moiety and a methylenebis(amic acid) side chain contributes to its distinct chemical behavior and reactivity. These features make it an intriguing candidate for further exploration in drug design, particularly in the development of small-molecule inhibitors and modulators.

In recent years, there has been growing interest in the use of fluorene-based derivatives in medicinal chemistry due to their favorable pharmacokinetic properties and ability to interact with biological targets with high specificity. The fluoren-9-ylmethyl group in this compound not only enhances its solubility and stability but also provides a scaffold for further derivatization, allowing researchers to fine-tune its biological activity.

The methylenebis(amic acid) side chain is another critical feature of this compound, as it introduces both amine and carboxylic acid functionalities. These groups are well-known for their ability to participate in hydrogen bonding and ionic interactions, which are essential for binding to proteins and enzymes. This structural attribute makes 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-4-carboxylic acid a promising candidate for developing novel bioactive molecules.

Recent studies have highlighted the potential of 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-4-carboxylic acid in modulating key biological pathways associated with inflammation, cancer, and neurodegenerative diseases. For instance, researchers have demonstrated that derivatives of this compound can inhibit the activity of specific enzymes involved in these pathways, leading to reduced disease progression in preclinical models.

The methylpiperidine moiety at the C4 position of the carboxylic acid group further enhances the compound's pharmacological profile. Piperidine derivatives are known for their ability to improve oral bioavailability and metabolic stability, making them attractive candidates for drug development. The presence of this group in 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-4-carboxylic acid suggests that it may exhibit similar benefits, potentially making it a viable candidate for clinical translation.

One of the most compelling aspects of this compound is its versatility in chemical modification. The combination of the fluoren-9-ylmethyl, methylenebis(amic acid), and methylpiperidine groups provides multiple sites for functionalization, allowing researchers to tailor its properties to specific therapeutic needs. This flexibility has enabled the synthesis of numerous derivatives with enhanced potency, selectivity, and pharmacokinetic profiles.

In conclusion, 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-4-carboxylic acid (CAS No. 2172179-05-2) represents a significant advancement in pharmaceutical research. Its unique molecular structure and functional groups make it a valuable tool for studying biological pathways and developing new therapeutic agents. As research continues to uncover the full potential of this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.